Cas no 862813-52-3 (2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide
• CAS No: 862813-52-3
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 5827495
• PubChem ID: 7117670
• Update Time: 2025-10-21

2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-N-((2-methyl-1H-indol-5-yl)methyl)-2-oxoacetamide
• 1H-Indole-3-acetamide, 2-methyl-N-[(2-methyl-1H-indol-5-yl)methyl]-α-oxo-
• 862813-52-3
• SR-01000008377-1
• F0675-0428
• SR-01000008377
• AKOS001869513
• 2-(2-methyl-1H-indol-3-yl)-N-[(2-methyl-1H-indol-5-yl)methyl]-2-oxoacetamide
• 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide

• Inchi： 1S/C21H19N3O2/c1-12-9-15-10-14(7-8-17(15)23-12)11-22-21(26)20(25)19-13(2)24-18-6-4-3-5-16(18)19/h3-10,23-24H,11H2,1-2H3,(H,22,26)
• InChI Key： CZDWOPFNSMSHBZ-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2=C(C=1)C=C(C)N2)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 345.147726857g/mol
• Monoisotopic Mass: 345.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide

Introduction to 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide (CAS No. 862813-52-3)

2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 862813-52-3, belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of multiple indole moieties and an acetoamide functional group makes it a candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide consists of two indole rings connected through a central amide linkage. The indole moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive natural products and synthetic drugs. The substitution pattern, specifically the presence of methyl groups at the 2-position and the amide group at the 3-position of one indole ring and the 5-position of the other, contributes to the unique electronic and steric properties of this compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxoacetamide may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory pathways. This potential has been further supported by in silico simulations that highlight its favorable binding affinity to protein targets such as cyclooxygenase (COX) and lipoxygenase (LOX).

In vitro studies have begun to elucidate the pharmacological profile of CAS No. 862813-52-3. Initial experiments indicate that this compound demonstrates moderate efficacy in reducing pro-inflammatory cytokine production, suggesting its utility as a lead compound for developing novel anti-inflammatory agents. The dual indole scaffold is particularly intriguing, as it allows for multiple points of interaction with biological macromolecules, which could enhance its therapeutic efficacy.

The synthesis of 2-(2-methyl-1H-indol-3-yl)-N-(2-methyl-1H-indol-5-yl)methyl-2-oxyacetamide presents a significant challenge due to the complexity of its structure. However, recent improvements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it more feasible to construct this molecule efficiently. These advancements have not only streamlined the synthetic route but also improved the yield and purity of the final product.

From a medicinal chemistry perspective, the structural features of CAS No. 862813-52-3 offer opportunities for further optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, exploring variations in the indole rings or altering the amide linkage could lead to derivatives with enhanced potency or selectivity.

The potential applications of 2-(2-methyl-H-indol) derivatives extend beyond anti-inflammatory therapy. Emerging research suggests that these compounds may also exhibit neuroprotective effects, making them relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system targets remains an area of active investigation.

As our understanding of molecular interactions continues to evolve, so does our capacity to harness compounds like CAS No. 86281352 3 for therapeutic purposes. The integration of high-throughput screening technologies with machine learning algorithms has accelerated the identification of promising drug candidates from complex chemical libraries. This synergy between experimental chemistry and computational biology is poised to unlock new possibilities in drug discovery.

The future development of N-(substituted indolylmethyl) acetoamides will likely involve interdisciplinary collaborations between synthetic chemists, biologists, and pharmacologists. Such partnerships are essential for translating laboratory findings into tangible clinical benefits. By leveraging cutting-edge techniques and fostering innovation, researchers can pave the way for novel treatments targeting a wide range of diseases.